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Compound of Interest

3-(4-Chloro-3-
Compound Name:
aminophenyl)propionic acid

Cat. No.: B8571623

Get Quote

Core Directive & Compound Identification

Warning: Structural Isomer Distinction Before proceeding, verify the chemical structure. This
guide specifically addresses 3-(4-Chloro-3-aminophenyl)propionic acid, an aniline derivative
where the amino group is attached directly to the phenyl ring.

¢ Target Compound: Aniline derivative (Amino on ring). High toxicity potential
(Methemoglobinemia/Sensitization).

¢ Common Isomer: 3-Amino-3-(4-chlorophenyl)propionic acid (CAS 19947-39-8).[1] Beta-
amino acid (Amino on alkyl chain). Lower relative toxicity.

If your compound has the amino group on the phenyl ring, follow the strict aniline-based
protocols below.

Chemical Profile
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Parameter Detail

Chemical Name 3-(4-Chloro-3-aminophenyl)propionic acid

Carboxylic Acid, Aromatic Amine (Aniline), Aryl

Functional Groups )
Chloride

Physical State Solid (Powder/Crystals)

Soluble in DMSO, Methanol, Dilute Base

Solubilit
Y (NaOH); Sparingly soluble in water.[2]

Skin Sensitizer, Irritant (Eyes/Respiratory),

Primary Hazards _ _ S _
Potential Systemic Toxin (via skin absorption).[3]

Risk Assessment & Hazard Identification

As a halogenated aniline derivative, this compound possesses a "red flag" pharmacophore
requiring a precautionary safety approach beyond standard laboratory reagents.[4]

GHS Classification (Derived)

Based on Structure-Activity Relationship (SAR) with 3-Chloroaniline and Hydrocinnamic acid.

o Health Hazards:

[¢]

Acute Toxicity (Oral/Dermal): Category 4 (Harmful).

o

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[5]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[5]

o

Sensitization (Skin): Category 1 (May cause an allergic skin reaction).

[¢]

[¢]

STOT-SE: Category 3 (May cause respiratory irritation).[5][6][7][8]

» Specific Toxin Warning: Aniline derivatives can cause methemoglobinemia (oxidation of
hemoglobin), leading to cyanosis (blue skin/lips) and hypoxia. Absorption through the skin is
a critical vector.
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Personal Protective Equipment (PPE) Strategy

The following PPE configuration is non-negotiable for handling >10 mg of substance.

PPE Selection Logic

The presence of the aniline moiety dictates the need for permeation-resistant barriers, while

the carboxylic acid group requires eye protection against acidity.

Standard PPE:
Nitrile Gloves (Double)
Safety Goggles
Lab Coat

WA
High Exposure PPE: Enhanced PPE:

PAPR or Full Face If in Glovebox Tyvek Sleeves/Apron
Chem-Resistant Suit N95/P100 Respirator
Laminate Gloves Double Nitrile (0.11mm+)

Crystalline/Non-dust;

Physical Form

i ?
Task Assessment Quantity > 500 mg? Yes (or Solution Handling)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting appropriate PPE based on quantity and physical form.

Detailed PPE Specifications
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Component

Specification

Rationale

Hand Protection

Double Nitrile (Outer: 5 mil,
Inner: 4 mil). Silver
Shield/Laminate for spill

cleanup.

Aniline derivatives can
permeate thin nitrile. Double
gloving provides a
breakthrough time buffer and

visual breach indicator.

Respiratory

N95 or P100 (if outside hood).

Prevents inhalation of fine
particulates which can rapidly

enter the bloodstream.

Eye Protection

Chemical Splash Goggles
(ANSI z87.1).

Safety glasses are insufficient
due to the corrosive nature of
the acidic moiety and irritation

potential.

Body Protection

Lab Coat (Buttoned) + Tyvek

Sleeves.

Protects wrists/forearms
(common exposure sites) from

dust accumulation.

Operational Handling Protocols
Weighing & Transfer

Objective: Eliminate dust generation and prevent surface contamination.

» Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

» Static Control: Use an anti-static gun or ionizer if the powder is flighty.

e Transfer:

o Pre-weigh the receiving vessel (flask/vial).

o Transfer solid using a disposable spatula.

o Do not return excess material to the stock container (prevents cross-contamination).
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o Wipe the exterior of the receiving vessel with a damp Kimwipe (methanol-dampened)
before removing from the balance area.

Reaction Setup

e Solvent Choice: Dissolve in DMSO or DMF for initial stock solutions. Avoid volatile ethers
(e.g., Diethyl Ether) unless necessary, as they can aerosolize the compound upon
evaporation.

o Acid/Base Safety: When neutralizing the carboxylic acid (e.g., with NaOH), exotherms may
occur. Add base slowly at 0°C.

» Incompatibility: Avoid contact with strong oxidizers (e.g., KMnO4, Nitric Acid) as anilines can
oxidize vigorously.

Emergency Procedures
EXxposure Response

» Skin Contact:

o IMMEDIATELY wash with soap and copious water for 15 minutes.

o Check for signs of cyanosis (blue lips/fingernails).

o Seek medical attention if irritation persists or if >100 mg was contacted.
e Eye Contact:

o Flush with eyewash station for 15 minutes, holding eyelids open.

o Consult an ophthalmologist (acidic injury risk).
 Inhalation:

o Move to fresh air.[1][5][8]

o If breathing is difficult, administer oxygen (trained personnel only).
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Spill Management

Do not dry sweep. Dry sweeping generates dust.

Isolate: Evacuate the immediate area (10 ft radius).

PPE Up: Don double gloves, goggles, and N95 respirator.

Contain: Cover spill with wet paper towels (water or ethanol) to dampen powder.

Clean: Scoop up dampened material into a wide-mouth jar.

Decontaminate: Wash surface with a mild detergent solution followed by water.

Dispose: Label jar as "Hazardous Waste: Halogenated Organic Solid".

Waste Disposal & Deactivation[4][9][10][11]

Disposal Classification: Halogenated Organic Waste.
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Waste Generation
(Solid or Liquid)

:

Segregate Stream:
Halogenated Organics

:

Container:
HDPE or Glass Carboy
(No Metal Cans)

Label:
Toxic, Irritant, Halogenated'
List: 3-(4-Chloro-3-aminophenyl)propionic acid

High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Figure 2: Workflow for the safe segregation and disposal of halogenated aniline waste.

Specific Disposal Instructions

¢ Aqueous Waste: If the compound is in aqueous buffer, adjust pH to 6-8 and collect in
"Agueous Toxic" waste. Do not pour down the drain.

¢ Solid Waste: Contaminated gloves, spatulas, and weighing boats must be bagged in a clear
hazardous waste bag and tagged.

+ Halogen Content: Ensure the waste tag explicitly lists "Contains Chlorine" to prevent mixing
with non-halogenated solvents (which are often incinerated differently).
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(4-Aminophenyl)propionic acid (Analog). Retrieved March 2, 2026. [Link]

¢ Centers for Disease Control and Prevention (CDC).NIOSH Pocket Guide to Chemical
Hazards: Aniline.[Link]

¢ Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:
1910.1003 - 13 Carcinogens.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Aminophenyl_propionic-acid
https://www.cdc.gov/niosh/npg/npgd0033.html
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1003
https://www.benchchem.com/product/b8571623?utm_src=pdf-custom-synthesis#bc-rfq
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19798~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2016:28:32~~3-Amino-3-(4-chlorophenyl
https://www.chemimpex.com/products/15446
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_2_6_Dichloroaniline_A_Procedural_Guide.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJheXFhN253dXA3MTFqanl6d3N6NDBoeDR3OHA3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k5MDIwQUJfNjA0OS01NC0zXzMtQW1pbm8tMy0lMjg0LWh5ZHJveHlwaGVueWwlMjlwcm9waW9uaWNfYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTkwMjBBQl82MDQ5LTU0LTNfMy1BbWluby0zLSUyODQtaHlkcm94eXBoZW55bCUyOXByb3Bpb25pY19hY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--037c491c57d1ba8f48a26f1ccc1d29b078e63bb7/MetaSci_MSI9020AB_6049-54-3_3-Amino-3-(4-hydroxyphenyl)propionic_acid.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/110910-SDS-EN.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/560251
https://www.benchchem.com/product/b8571623/docs#personal-protective-equipment-handling-guide-3-4-chloro-3-aminophenyl-propionic-acid
https://www.benchchem.com/product/b8571623/docs#personal-protective-equipment-handling-guide-3-4-chloro-3-aminophenyl-propionic-acid
https://www.benchchem.com/product/b8571623/docs#personal-protective-equipment-handling-guide-3-4-chloro-3-aminophenyl-propionic-acid
https://www.benchchem.com/product/b8571623/docs#personal-protective-equipment-handling-guide-3-4-chloro-3-aminophenyl-propionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8571623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8571623?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8571623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

